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Compound of Interest

Compound Name: 2-(Benzyloxy)propanoic acid

CAS No.: 6625-78-1

Cat. No.: B1266725

Get Quote

2-(Benzyloxy)propanoic acid, also known as O-benzyl-lactic acid, is a carboxylic acid

derivative of significant interest in organic synthesis, particularly as a chiral building block in the

development of pharmaceuticals and agrochemicals. Its structure, featuring a benzyloxy group

attached to the second carbon of a propanoic acid backbone, imparts unique chemical

properties that are leveraged in complex molecular constructions.

A critical aspect for any researcher utilizing this compound is the understanding of its

stereochemistry. The chiral center at the C2 position means the acid exists as two distinct

enantiomers, (S) and (R), as well as a racemic mixture. Each form possesses a unique

Chemical Abstracts Service (CAS) number, and their biological and chemical behaviors can

differ significantly. It is therefore imperative to identify the specific stereoisomer required for a

given application.

(S)-2-(Benzyloxy)propanoic acid: CAS Number 33106-32-0[1]

(R)-(+)-2-(Benzyloxy)propanoic acid: CAS Number 100836-85-9

2-(Benzyloxy)propanoic acid (Racemic): CAS Number 6625-78-1[2]
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This guide will provide a comprehensive overview of the properties, synthesis, and applications

of 2-(Benzyloxy)propanoic acid, with a focus on the practical knowledge required by

professionals in drug development and chemical research.

Physicochemical Properties: A Comparative
Overview
The physical and chemical properties of 2-(Benzyloxy)propanoic acid are fundamental to its

handling, storage, and application in synthesis. The properties can vary slightly between the

enantiomeric forms.

Table 1: Key Physicochemical Properties of 2-(Benzyloxy)propanoic Acid Enantiomers
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Property
(S)-2-
(Benzyloxy)propan
oic acid

(R)-(+)-2-
(Benzyloxy)propan
oic acid

General (Racemic)

CAS Number 33106-32-0[1] 100836-85-9 6625-78-1[2]

Molecular Formula C₁₀H₁₂O₃[1] C₁₀H₁₂O₃ C₁₀H₁₂O₃[2]

Molecular Weight 180.20 g/mol [1] 180.20 g/mol 180.20 g/mol [2]

Appearance
White to off-white

crystalline solid
Solid Solid

Melting Point 108-112 °C 52-55 °C Not specified

Boiling Point
328.16 °C at 760

mmHg
Not specified Not specified

Purity ≥95% ≥97.0% (HPLC) Not specified

Optical Activity Not specified
[α]20/D +77±3°, c =

1% in methanol
Not applicable

Solubility

Moderately soluble in

methanol and ethyl

acetate

Not specified Not specified

Storage

Store at 2-8 °C,

protected from

moisture and light

Not specified Not specified

The significant difference in melting points between the (S) and (R) enantiomers as reported by

different suppliers highlights the importance of consulting the specific documentation for the

material being used.

Synthesis Protocol: Preparation of (R)-2-
(Benzyloxy)propanoic Acid
The synthesis of enantiomerically pure 2-(Benzyloxy)propanoic acid is crucial for its

application in stereospecific drug development. A common strategy involves the benzylation of
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a chiral lactic acid ester, followed by hydrolysis. This approach is advantageous due to the

availability of both (R) and (S) forms of lactic acid derivatives at a low cost.

A patented method describes a synthesis pathway that avoids the formation of hazardous

gases and is suitable for larger-scale production.[3] The process involves two main stages: the

synthesis of the intermediate ester and its subsequent hydrolysis.

Experimental Workflow: Synthesis of (R)-2-
(Benzyloxy)propanoic Acid
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Step 1: Benzylation (Esterification)

Step 2: Hydrolysis

Reactants:
(R)-methyl lactate

Benzyl halide

Reaction System:
Sodium tert-amylate (Base)

 Add to 

Intermediate:
(R)-2-(benzyloxy)methyl propionate

 Forms 

Intermediate:
(R)-2-(benzyloxy)methyl propionate

Proceeds to Hydrolysis

Reaction:
Mix with alkaline substance

(e.g., NaOH, KOH)

Process:
Heat and reflux for 1-2 hours

Final Product:
(R)-2-(Benzyloxy)propanoic acid

Click to download full resolution via product page

Caption: Workflow for the synthesis of (R)-2-(Benzyloxy)propanoic acid.
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Detailed Step-by-Step Methodology
Part 1: Synthesis of (R)-2-(benzyloxy)methyl propionate (Intermediate)

Reactor Setup: In a suitable reaction vessel equipped with a stirrer and under an inert

atmosphere (e.g., nitrogen), combine (R)-methyl lactate and a benzyl halide (e.g., benzyl

bromide).

Base Addition: Slowly add sodium tert-amylate to the reaction system.[3]

Causality: Sodium tert-amylate acts as a strong, non-nucleophilic base to deprotonate the

hydroxyl group of the lactate, facilitating the subsequent Williamson ether synthesis with

the benzyl halide. This choice of base is noted for improving safety by avoiding the

formation of flammable gases.[3]

Reaction Monitoring: Monitor the reaction progress by a suitable analytical method, such as

Thin Layer Chromatography (TLC) or Gas Chromatography (GC), until the starting material

is consumed.

Work-up: Upon completion, quench the reaction and perform an appropriate work-up to

isolate the crude (R)-2-(benzyloxy)methyl propionate. Purification can be achieved via

distillation or column chromatography.

Part 2: Hydrolysis to (R)-2-(Benzyloxy)propanoic Acid

Saponification: Mix the synthesized intermediate ester with an aqueous alkaline solution,

such as sodium hydroxide or potassium hydroxide.[3]

Reflux: Heat the mixture to reflux for 1-2 hours to ensure complete hydrolysis of the ester to

the carboxylate salt.[3]

Acidification: After cooling the reaction mixture to room temperature, carefully acidify it with a

suitable acid (e.g., HCl) to precipitate the final product, (R)-2-(Benzyloxy)propanoic acid.

Isolation and Purification: Isolate the solid product by filtration, wash with cold water to

remove inorganic salts, and dry under a vacuum. The purity can be assessed by HPLC and

melting point analysis.
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Applications in Research and Drug Development
2-(Benzyloxy)propanoic acid and its derivatives are valuable intermediates in the

pharmaceutical and materials science sectors. The presence of the carboxylic acid and the

protected hydroxyl group allows for versatile chemical modifications.

Pharmaceutical Synthesis
Chiral Building Block: It serves as a key intermediate in the synthesis of more complex

molecules where stereochemistry is vital for biological activity. This includes its use in

preparing side chains for anti-cancer drugs like Docetaxel and Cabazitaxel.[4]

Non-Steroidal Anti-Inflammatory Drugs (NSAIDs): The propanoic acid moiety is a common

feature in many NSAIDs. Derivatives of 2-(Benzyloxy)propanoic acid are explored for

creating new anti-inflammatory agents.[5]

GPR34 Antagonists: Recent research has identified derivatives of (S)-2-
(Benzyloxy)propanoic acid as a new class of antagonists for the G protein-coupled

receptor 34 (GPR34).[6][7] These compounds show potential in treating neuropathic pain by

inhibiting specific signaling pathways.[6][7]

Lysophosphatidylserine
(GPR34 Agonist)

GPR34 Receptor

 Activates 

ERK1/2 Phosphorylation
 Leads to Neuropathic Pain

Signaling
 Contributes to 

(S)-2-(Benzyloxy)propanoic
Acid Derivative (Antagonist)

 Blocks 

Click to download full resolution via product page

Caption: Logical pathway of GPR34 antagonism by a derivative.

Other Industrial and Research Applications
Agrochemicals: The compound functions as a building block for preparing fungicides through

esterification reactions.
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Materials Science: The propanoic acid framework is utilized in the formation of metal-organic

frameworks (MOFs), which have applications in gas storage. It has also been explored in the

creation of luminescent sensors through metal coordination chemistry.

Safety and Handling
Proper handling of 2-(Benzyloxy)propanoic acid is essential in a laboratory setting. According

to the Globally Harmonized System (GHS) of Classification and Labelling of Chemicals, this

compound is associated with several hazards.

GHS Hazard Statements: H315 (Causes skin irritation), H317 (May cause an allergic skin

reaction), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation).

[2]

Signal Word: Warning[2]

Recommended Personal Protective Equipment (PPE)
and Precautions

Engineering Controls: Use only in a well-ventilated area or under a chemical fume hood.[8]

Personal Protective Equipment: Wear protective gloves, chemical-resistant clothing, and

safety goggles or a face shield.[8] For operations that may generate dust, a NIOSH-

approved respirator (such as an N95 dust mask) is recommended.

Handling: Avoid breathing dust, mist, or vapors. Wash skin thoroughly after handling. Take

precautionary measures against static discharge.

Storage: Keep containers tightly sealed and store in a dry, cool, and well-ventilated place.

The compound is sensitive to hydrolysis and should be protected from moisture.

Conclusion
2-(Benzyloxy)propanoic acid is a versatile and valuable chiral synthon for research and

development professionals. A thorough understanding of its stereoisomers, each with a unique

CAS number, is the first step toward its effective use. Its applications, particularly in the

synthesis of stereospecific pharmaceuticals, underscore its importance in modern medicinal
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chemistry. By adhering to the outlined synthesis strategies and rigorous safety protocols,

researchers can confidently and safely leverage the unique chemical properties of this

compound to advance their scientific objectives.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing
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